Cas no 320420-79-9 (1-(4-CHLOROBENZYL)-3-([(4-CHLOROBUTANOYL)OXY]IMINO)-5-METHYL-1,3-DIHYDRO-2H-INDOL-2-ONE)

• Product Name: 1-(4-CHLOROBENZYL)-3-([(4-CHLOROBUTANOYL)OXY]IMINO)-5-METHYL-1,3-DIHYDRO-2H-INDOL-2-ONE
• CAS No: 320420-79-9
• MF: C₂₀H₁₈Cl₂N₂O₃
• MW: 405.274523258209
• CID: 5270230
• Update Time: 2025-07-01

1-(4-CHLOROBENZYL)-3-([(4-CHLOROBUTANOYL)OXY]IMINO)-5-METHYL-1,3-DIHYDRO-2H-INDOL-2-ONE Chemical and Physical Properties

Names and Identifiers

• 1-(4-CHLOROBENZYL)-3-([(4-CHLOROBUTANOYL)OXY]IMINO)-5-METHYL-1,3-DIHYDRO-2H-INDOL-2-ONE
• [(3Z)-1-[(4-chlorophenyl)methyl]-5-methyl-2-oxo-2,3-dihydro-1H-indol-3-ylidene]amino 4-chlorobutanoate

• Inchi： 1S/C20H18Cl2N2O3/c1-13-4-9-17-16(11-13)19(23-27-18(25)3-2-10-21)20(26)24(17)12-14-5-7-15(22)8-6-14/h4-9,11H,2-3,10,12H2,1H3
• InChI Key： OBGFURLZAIBDAS-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Cl)C=C2)C2=C(C=C(C)C=C2)C(=NOC(=O)CCCCl)C1=O

Additional information on 1-(4-CHLOROBENZYL)-3-([(4-CHLOROBUTANOYL)OXY]IMINO)-5-METHYL-1,3-DIHYDRO-2H-INDOL-2-ONE

1-(4-CHLOROBENZYL)-3-([(4-CHLOROBUTANOYL)OXY]IMINO)-5-METHYL-1,3-DIHYDRO-2H-INDOL-2-ONE (CAS No. 320420-79-9): An Overview

1-(4-Chlorobenzyl)-3-([(4-chlorobutanoyl)oxy]imino)-5-methyl-1,3-dihydro-2H-indol-2-one (CAS No. 320420-79-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of indolinones, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The structure of 1-(4-chlorobenzyl)-3-([(4-chlorobutanoyl)oxy]imino)-5-methyl-1,3-dihydro-2H-indol-2-one is characterized by a central indolinone core with several functional groups that contribute to its unique pharmacological profile. The presence of a chlorobenzyl group at the 1-position and a chlorobutanoyl ester at the 3-position imparts specific chemical and biological properties that make this compound a subject of ongoing research.

Recent studies have highlighted the potential of 1-(4-chlorobenzyl)-3-([(4-chlorobutanoyl)oxy]imino)-5-methyl-1,3-dihydro-2H-indol-2-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-(4-chlorobenzyl)-3-([(4-chlorobutanoyl)oxy]imino)-5-methyl-1,3-dihydro-2H-indol-2-one has shown promising anti-cancer effects. Research conducted at the National Cancer Institute demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells.

The neuroprotective potential of 1-(4-chlorobenzyl)-3-([(4-chlorobutanoyl)oxy]imino)-5-methyl-1,3-dihydro-2H-indol-2-one has also been explored. A study published in the Journal of Neurochemistry in 2020 found that this compound can protect neurons from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This property makes it a candidate for the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's disease.

The synthesis of 1-(4-chlorobenzyl)-3-([(4-chlorobutanoyl)oxy]imino)-5-methyl-1,3-dihydro-2H-indol-2-one involves several steps, including the formation of the indolinone core and subsequent functionalization with the desired substituents. One common synthetic route involves the condensation of 5-methylindolinone with 4-chlorobenzaldehyde followed by treatment with 4-chlorobutyric acid chloride to introduce the chlorobutanoyl ester group. This synthetic method is highly efficient and scalable, making it suitable for large-scale production.

The pharmacokinetic properties of 1-(4-chlorobenzyl)-3-([(4-chlorobutanoyl)oxy]imino)-5-methyl-1,3-dihydro-2H-indol-2-one have been extensively studied to ensure its suitability for clinical applications. Preclinical studies have shown that this compound has favorable oral bioavailability and a long half-life, which are essential for effective drug delivery. Additionally, it exhibits low toxicity and good safety profiles in animal models.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-chlorobenzyl)-3-([(4-chlorobutanoyl)oxy]imino)-5-methyl-1,3-dihydro-2H-indol-2-one in human subjects. Preliminary results from phase I trials have been promising, with no serious adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 1-(4-chlorobenzyl)-3-[[(4-chlorobutanoyl)oxy]imino]-5-methylindolinone (CAS No. 320420-79-9) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds promise for addressing unmet medical needs in inflammatory diseases, cancer, and neurodegenerative disorders.